Cas no 145917-53-9 (Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro-
• CAS No: 145917-53-9
• MF: C₁₆H₁₆Cl₂O₄S₂
• MW: 407.331840515137
• CID: 3761566
• PubChem ID: 5128073
• Update Time: 2025-05-26

Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro-
• (4-CHLOROPHENYL)(4-[(4-CHLOROPHENYL)SULFONYL]BUTYL)DIOXO-LAMBDA6-SULFANE
• 4-CHLOROPHENYL 4-[(4-CHLOROPHENYL)SULFONYL]BUTYL SULFONE
• 1-chloro-4-[4-(4-chlorobenzenesulfonyl)butanesulfonyl]benzene
• 1-chloro-4-[4-(4-chlorophenyl)sulfonylbutylsulfonyl]benzene
• 145917-53-9
• (4-chlorophenyl){4-[(4-chlorophenyl)sulfonyl]butyl}dioxo-lambda~6~-sulfane
• AKOS005097238
• 6G-436S

• Inchi： 1S/C16H16Cl2O4S2/c17-13-3-7-15(8-4-13)23(19,20)11-1-2-12-24(21,22)16-9-5-14(18)6-10-16/h3-10H,1-2,11-12H2
• InChI Key： VTNGYUPMYTWUDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCCS(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 405.9867067Da
• Monoisotopic Mass: 405.9867067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85Ų

Additional information on Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro-

Recent Advances in the Study of Benzene, 1,1'-[1,4-Butanediylbis(sulfonyl)]bis[4-chloro- (CAS: 145917-53-9)

Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro- (CAS: 145917-53-9) is a sulfonyl-bridged chlorinated benzene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have explored its reactivity, biological activity, and potential as a precursor for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that derivatives of 145917-53-9 exhibited selective inhibition profiles, making them promising candidates for the treatment of glaucoma and certain cancers. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency.

Another significant development was reported in a 2024 ACS Chemical Biology article, which investigated the compound's potential as a cross-linking agent in proteomics research. The sulfonyl bridges in 145917-53-9 were found to facilitate stable protein-protein interactions, enabling researchers to study complex biological networks with enhanced precision. This application opens new avenues for understanding disease mechanisms at the molecular level.

In addition to its biological applications, 145917-53-9 has also been explored in materials science. A recent Chemistry of Materials publication described its use in the development of sulfonated polymers with high proton conductivity, which could be utilized in fuel cell technologies. The study emphasized the compound's ability to improve the thermal stability and mechanical properties of these polymers.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 145917-53-9. A 2023 Organic Process Research & Development paper addressed these issues by proposing a streamlined synthetic route that reduces byproduct formation and improves yield. The authors also highlighted the importance of optimizing reaction conditions to ensure reproducibility and scalability.

Looking ahead, researchers are optimistic about the compound's potential in targeted drug delivery systems. Preliminary studies suggest that 145917-53-9 can be functionalized to carry therapeutic payloads, offering a new strategy for treating hard-to-reach tumors. Further investigations are underway to evaluate its pharmacokinetics and toxicity profiles.

In conclusion, Benzene, 1,1'-[1,4-butanediylbis(sulfonyl)]bis[4-chloro- (CAS: 145917-53-9) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a focal point for ongoing studies, with the potential to drive innovation in drug development, proteomics, and materials science.